Cas no 2137706-89-7 (Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl-)

Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl-, is a highly reactive organosulfur compound featuring both a benzoyl chloride and a chlorosulfonyl functional group. Its structural properties, including the fluorine and methyl substituents, enhance its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the chlorosulfonyl group allows for further derivatization, enabling sulfonamide or sulfonate formation, while the benzoyl chloride moiety facilitates acylation reactions. The fluorine substituent contributes to increased stability and reactivity in selective transformations. This compound is valued for its versatility in constructing complex molecular architectures under controlled conditions. Proper handling is essential due to its moisture sensitivity and potential corrosivity.

Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl- structure

2137706-89-7 structure

Product Name:Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl-

CAS No:2137706-89-7

MF:C₈H₅Cl₂FO₃S

MW:271.092902898788

CID:6050312

PubChem ID:155823300

Update Time:2025-06-08

Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl-
- 5-(chlorosulfonyl)-2-fluoro-4-methylbenzoyl chloride
- 5-Chlorosulfonyl-2-fluoro-4-methylbenzoyl chloride
- EN300-715818
- 2137706-89-7
- Inchi： 1S/C8H5Cl2FO3S/c1-4-2-6(11)5(8(9)12)3-7(4)15(10,13)14/h2-3H,1H3
- InChI Key： IRWPQPXZFNRXLU-UHFFFAOYSA-N
- SMILES： C(Cl)(=O)C1=CC(S(Cl)(=O)=O)=C(C)C=C1F

Computed Properties

Exact Mass: 269.9320487g/mol
Monoisotopic Mass: 269.9320487g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 59.6Å²

Experimental Properties

Density: 1.567±0.06 g/cm3(Predicted)
Boiling Point: 371.2±42.0 °C(Predicted)

Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-715818-1.0g	5-(chlorosulfonyl)-2-fluoro-4-methylbenzoyl chloride	2137706-89-7	95%	1g	$0.0	2023-06-06
Aaron	AR0292AN-50mg	5-(chlorosulfonyl)-2-fluoro-4-methylbenzoylchloride	2137706-89-7	95%	50mg	$164.00	2025-02-17
Aaron	AR0292AN-100mg	5-(chlorosulfonyl)-2-fluoro-4-methylbenzoylchloride	2137706-89-7	95%	100mg	$234.00	2025-02-17
Aaron	AR0292AN-250mg	5-(chlorosulfonyl)-2-fluoro-4-methylbenzoylchloride	2137706-89-7	95%	250mg	$322.00	2025-02-17
Aaron	AR0292AN-500mg	5-(chlorosulfonyl)-2-fluoro-4-methylbenzoylchloride	2137706-89-7	95%	500mg	$585.00	2025-02-17
Aaron	AR0292AN-1g	5-(chlorosulfonyl)-2-fluoro-4-methylbenzoylchloride	2137706-89-7	95%	1g	$751.00	2025-02-17
Aaron	AR0292AN-2.5g	5-(chlorosulfonyl)-2-fluoro-4-methylbenzoylchloride	2137706-89-7	95%	2.5g	$1447.00	2023-12-15
Aaron	AR0292AN-5g	5-(chlorosulfonyl)-2-fluoro-4-methylbenzoylchloride	2137706-89-7	95%	5g	$2129.00	2023-12-15
Aaron	AR0292AN-10g	5-(chlorosulfonyl)-2-fluoro-4-methylbenzoylchloride	2137706-89-7	95%	10g	$3145.00	2023-12-15

Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl- Related Literature

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Additional information on Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl-

Comprehensive Overview of Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl- (CAS No. 2137706-89-7)

Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl- (CAS No. 2137706-89-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the chlorosulfonyl and fluoro functional groups, make it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's molecular formula and precise structure have been extensively studied to ensure its efficacy in targeted applications. With the growing demand for fluorinated compounds in modern chemistry, Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl- has gained attention for its role in developing innovative therapeutic agents. Its chlorosulfonyl group enhances reactivity, enabling efficient derivatization for custom synthesis projects.

In recent years, the scientific community has focused on sustainable synthesis methods and green chemistry principles. This aligns with the broader trend of reducing environmental impact in chemical manufacturing. Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl- can be synthesized using optimized protocols that minimize waste and energy consumption, addressing the industry's push toward eco-friendly practices.

Another area of interest is the compound's potential in high-performance materials. Its fluoro and chlorosulfonyl moieties contribute to thermal stability and chemical resistance, making it a candidate for advanced polymer applications. Researchers are exploring its use in coatings, adhesives, and specialty resins, where durability and performance are critical.

Frequently asked questions about Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl- include its solubility, storage conditions, and compatibility with other reagents. Proper handling and storage are essential to maintain its stability, and it is typically stored under inert conditions to prevent degradation. Its solubility in common organic solvents like dichloromethane and acetonitrile facilitates its use in various reaction setups.

The compound's CAS No. 2137706-89-7 is a key identifier for regulatory and safety documentation. Laboratories and manufacturers rely on this number to ensure compliance with global chemical inventories. As regulatory frameworks evolve, accurate identification of chemicals like Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl- becomes increasingly important for transparency and traceability.

In summary, Benzoyl chloride, 5-(chlorosulfonyl)-2-fluoro-4-methyl- (CAS No. 2137706-89-7) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique properties and adaptability to modern synthetic methods position it as a valuable asset for researchers and industries alike. As innovation continues, this compound is likely to play a pivotal role in addressing contemporary challenges in chemistry and beyond.